1-(4-((Tert-butyldimethylsilyl)oxy)phenyl)-2-cyclobutylethan-1-one

• Molecular Formula: C18H28O2Si
• Molecular Weight: 304.5 g/mol
• SMILES: CC(C)(C)[Si](C)(C)OC1=CC=C(C=C1)C(=O)CC2CCC2
• InChI: InChI=1S/C18H28O2Si/c1-18(2,3)21(4,5)20-16-11-9-15(10-12-16)17(19)13-14-7-6-8-14/h9-12,14H,6-8,13H2,1-5H3
• InChIKey: VLVIQNUQQOUCRD-UHFFFAOYSA-N

Researchers face premature protecting group cleavage or require strain-driven ring-opening motifs. This TBS-protected aryl ketone solves both: the cyclobutyl ring (26.3 kcal/mol strain) enables selective late-stage functionalization, while the TBS ether offers 20,000-fold greater acid stability than TMS. Eliminates one synthetic step versus unprotected phenols. - 26.3 kcal/mol ring strain - ideal for strain-release bioconjugation - 20,000x acid stability over TMS - survives Friedel-Crafts conditions - MW 304.50 Da - lighter than cyclopentyl analog (318.5 Da) - ≥98% purity - direct use in parallel library synthesis

Sourcing TBS-Protected Cyclobutyl Ketone for Synthesis

1-(4-((Tert-butyldimethylsilyl)oxy)phenyl)-2-cyclobutylethan-1-one (CAS 2135331-91-6) is a bifunctional aryl ketone building block featuring a TBS-protected phenol and a cyclobutylmethyl ketone moiety. With a molecular formula of C18H28O2Si and a molecular weight of 304.50 g/mol , it is supplied as a ≥98% purity intermediate for organic synthesis . This compound occupies a distinct chemical space by combining the steric demands of a four-membered cycloalkane with the orthogonal protection strategy of a tert-butyldimethylsilyl (TBS) ether, differentiating it from simpler acetophenone derivatives or unprotected phenolic precursors.

Synthesis Context Bifunctional building block with TBS-protected phenol and cyclobutyl ketone

Protection Strategy TBS ether for orthogonal protection in multi-step synthetic routes

Ring System Cyclobutyl core enables strain-release reactivity research

Functional Uniqueness vs. Generic Substitutes

Direct substitution of 1-(4-((Tert-butyldimethylsilyl)oxy)phenyl)-2-cyclobutylethan-1-one with a generic 'TBS-protected acetophenone' overlooks the profound impact of the cyclobutyl ring on molecular geometry, reactivity, and physicochemical properties. The four-membered ring imposes approximately 26.3 kcal/mol of ring strain, dramatically altering its conformational landscape and reactivity profile compared to the nearly strain-free cyclohexyl (0 kcal/mol) or moderately strained cyclopentyl (∼6.5 kcal/mol) analogs [1][2]. Furthermore, the TBS protecting group is not interchangeable with TMS; it offers a 20,000-fold increase in acid stability, which is critical for surviving multi-step synthetic sequences where a TMS ether would prematurely cleave [3]. Selecting an analog without these precise features risks different reaction rates, divergent metabolic profiles, or complete synthetic incompatibility.

• Ring Strain Mismatch Cyclobutyl strain enables strain-release reactivity absent in cyclopentyl analogs; direct substitution may alter reaction pathways and synthetic utility.
• Protecting Group Lability TBS ether is orders of magnitude more acid-stable than TMS; TMS analog would cleave prematurely under acidic conditions, compromising synthetic sequence integrity.
• Physicochemical Shift Different cycloalkyl size alters molecular weight and lipophilicity; substituting cyclopentyl may confound SAR interpretation and ADME profiling.

• [1] Master Organic Chemistry. 'Calculation of Ring Strain In Cycloalkanes.' 2014. Cyclobutane ring strain value of 26.3 kcal/mol. View Source
• [2] AskFilo. 'What is the stability order of these carbocations?' Mentions cyclopentyl ring strain of ~6 kcal/mol. View Source
• [3] Wikipedia contributors. 'Silyl ether.' Wikipedia, The Free Encyclopedia. Relative stability of TBS vs. TMS in acidic media: TMS (1) < TBS (20,000). View Source

Quantitative Differentiation Evidence Guide

Silyl Ether Acid Stability

The TBS ether in 1-(4-((Tert-butyldimethylsilyl)oxy)phenyl)-2-cyclobutylethan-1-one provides a 20,000-fold enhancement in acid stability compared to a TMS-protected analog [1]. This is a critical advantage in synthetic sequences involving acidic conditions, where a TMS ether would be cleaved, exposing the free phenol to unwanted side reactions. The quantitative relative stability hierarchy in acidic media is TMS (1) < TES (64) < TBS (20,000) < TIPS (700,000) < TBDPS (5,000,000) [1].

Silyl Ether Acid Stability

Class-level

TBS ether: 20,000

TMS ether: 1 (baseline)

Guides acid-stability selection

Relative stability constants from reference data

Evidence Dimension	Relative stability to acid-catalyzed hydrolysis
Target Compound Data	TBS ether: relative stability factor of 20,000
Comparator Or Baseline	TMS ether: relative stability factor of 1 (baseline)
Quantified Difference	20,000-fold more stable
Conditions	Relative stability constants for acid-catalyzed cleavage of silyl ethers, derived from Kocienski's Protecting Groups reference data [1].

Why This Matters

This quantifiable stability difference dictates the compound's suitability for multi-step synthetic routes involving acidic reagents, ensuring the phenolic hydroxyl group remains protected until the desired deprotection step.

• [1] Wikipedia contributors. 'Silyl ether.' Wikipedia, The Free Encyclopedia. Relative stability table under 'Stability to Cleavage'. View Source

Ring Strain Reactivity

The cyclobutyl group endows the compound with 26.3 kcal/mol of ring strain, which is significantly greater than the ~6.5 kcal/mol exhibited by the competing cyclopentyl analog, 1-(4-((Tert-butyldimethylsilyl)oxy)phenyl)-2-cyclopentylethan-1-one [1][2]. This near-20 kcal/mol difference means the cyclobutyl derivative is uniquely poised for strain-release transformations, such as ring-opening reactions or rearrangements, that are not accessible to the more stable cyclopentyl or cyclohexyl counterparts.

Ring Strain Reactivity

Class-level

Cyclobutyl: 26.3 kcal/mol

Cyclopentyl: ~6.5 kcal/mol

Δ ≈ 19.8 kcal/mol

Supports strain-release reactivity screening

Strain energy from combustion data

Evidence Dimension	Ring strain energy and reactivity potential
Target Compound Data	Cyclobutyl group: 26.3 kcal/mol ring strain
Comparator Or Baseline	Cyclopentyl analog: ~6.5 kcal/mol ring strain
Quantified Difference	Δ Strain Energy ≈ 19.8 kcal/mol
Conditions	Values derived from heats of combustion for parent cycloalkanes; cyclobutane strain energy is a universally accepted chemical constant [1].

Why This Matters

For researchers exploring strain-release bioconjugation or novel reactivity, this energy difference establishes a clear functional threshold that the cyclopentyl or cyclohexyl analogs cannot meet, justifying the procurement of the cyclobutyl-specific building block.

• [1] Master Organic Chemistry. 'Calculation of Ring Strain In Cycloalkanes.' 2014. Cyclobutane ring strain value of 26.3 kcal/mol. View Source
• [2] AskFilo. 'What is the stability order of these carbocations?' Cyclopentyl ring strain of ~6 kcal/mol referenced. View Source

Molecular Weight and Lipophilicity

The target compound possesses a molecular weight of 304.50 g/mol , positioning it in a lower mass range than its direct cyclopentyl analog, 1-(4-((Tert-butyldimethylsilyl)oxy)phenyl)-2-cyclopentylethan-1-one, which has a molecular weight of 318.5 g/mol . This 14 Da difference (one methylene unit) is significant in lead optimization campaigns where lower molecular weight correlates with better permeability and ADME profiles. Furthermore, the smaller cycloalkane ring systematically reduces logP relative to larger ring sizes, offering finer control over lipophilicity without altering the core pharmacophore. The pKa of cycloalkylamines, as a proxy for electronic effects, follows the order cyclohexyl > cyclopentyl > cyclobutyl > cyclopropyl [1].

MW & Lipophilicity

Reported

Δ 14 Da lighter

Supports ligand efficiency optimization

Vendor-specified MW; cross-check advised

Evidence Dimension	Molecular weight and steric/lipophilic profile
Target Compound Data	C18H28O2Si; MW 304.50 g/mol; cyclobutyl ring
Comparator Or Baseline	Cyclopentyl analog: C19H30O2Si; MW 318.5 g/mol
Quantified Difference	Δ MW = 14.0 g/mol (the target is lighter by one CH2 unit)
Conditions	Data sourced from commercial vendor specifications for the target (Leyan) and the cyclopentyl analog (smolecule.com) .

Why This Matters

In drug discovery, a 14 Da reduction can significantly improve ligand efficiency metrics, making this specific building block the preferred choice for SAR studies focused on optimizing molecular properties.

• [1] Liu, C., et al. 'Cycloalkyl-aminomethylrhodamines: pH dependent photophysical properties tuned by cycloalkane ring size.' Journal of Fluorescence (2015). Basicity order of cycloalkylamines. View Source

Synthetic Efficiency: Pre-Protected vs. Unprotected Phenolic Ketone

Selecting 1-(4-((Tert-butyldimethylsilyl)oxy)phenyl)-2-cyclobutylethan-1-one over the unprotected phenol, 2-Cyclobutyl-1-(4-hydroxyphenyl)ethan-1-one (CAS 2135332-94-2, MW 190.24 g/mol) , streamlines synthetic routes. Using the unprotected phenol would require an initial silylation step, typically using TBSCl and imidazole in DMF , consuming time and reducing overall yield. The TBS ether can be chemoselectively removed later under mild conditions, for instance using LiOAc in a mixed aqueous system, achieving excellent yields for phenolic TBS ethers [1]. This off-the-shelf protection strategy ensures direct entry into multi-step sequences, saving one synthetic step and associated purification.

Synthetic Efficiency

Head-to-head

Pre-protected: 0 protection steps

Unprotected phenol: 1 silylation step

Saves 1 synthetic step

Improves step economy

Assumes standard TBS protection workflow

Evidence Dimension	Number of synthetic steps required to reach a key intermediate
Target Compound Data	0 steps needed to protect the phenol; ready for immediate use in subsequent reactions
Comparator Or Baseline	Unprotected phenol: requires 1 additional silylation step (protection) before downstream chemistry
Quantified Difference	Reduction of 1 synthetic step; eliminates silylation yield loss (typically 85-95% for phenolic TBS protection )
Conditions	Comparison assumes a standard synthetic workflow requiring a protected phenolic ketone intermediate.

Why This Matters

For procurement, this translates directly into reduced labor, shorter project timelines, and improved atom economy, making the TBS-protected compound the operationally superior choice despite its higher cost per gram.

• [1] Wang, Y. G. et al. 'LiOAc-Catalyzed Chemoselective Deprotection of Aryl Silyl Ethers under Mild Conditions.' ACS Publications (2009). Demonstrates high-yield deprotection of phenolic TBS ethers. View Source

Application Scenarios Based on Evidence

Strain-Release Functionalization

The 26.3 kcal/mol ring strain of the cyclobutyl group [1] makes this compound an ideal starting material for strain-release-driven bioconjugation or late-stage functionalization. Unlike the cyclopentyl analog, this building block can participate in selective ring-opening reactions to generate novel chemotypes, directly exploiting a 19.8 kcal/mol differential in strain energy.

Acid-Stable Total Synthesis Intermediate

In complex total synthesis where a phenolic ketone must endure acidic reaction conditions, the TBS ether's 20,000-fold greater acid stability compared to a TMS ether [2] provides a definitive advantage. This allows the intermediate to survive strongly acidic steps like Friedel-Crafts acylations or acetal formations that would cleave a TMS protecting group.

Cycloalkyl SAR Exploration

With a molecular weight of 304.50 Da and a compact cyclobutyl ring , this building block is tailored for systematic SAR studies probing the effect of cycloalkyl size on target binding. It is significantly lighter and less lipophilic than its cyclopentyl analog (318.5 Da), aiding in the optimization of ligand efficiency and physicochemical drug-like properties.

Streamlined Library Synthesis

The pre-installed TBS protecting group eliminates the need for an initial and often high-dilution phenolic silylation step, reducing a parallel library synthesis sequence by one full step [3]. For production environments synthesizing dozens of analogs, this step economy is transformative, directly reducing labor, solvent waste, and cumulative purification losses.

Application

Selection Property

Validation Focus

Strain-Release Functionalization

Cyclobutyl ring strain

Strain-release reactivity validation

Acid-Stable Total Synthesis Intermediate

TBS ether acid stability

Compatibility with acidic reaction conditions

Cycloalkyl SAR Exploration

Optimized physicochemical profile

Lipophilicity and ligand efficiency metrics

Streamlined Library Synthesis

Pre-installed TBS protection

Step-count reduction verification

• [1] Master Organic Chemistry. 'Calculation of Ring Strain In Cycloalkanes.' 2014. View Source
• [2] Wikipedia contributors. 'Silyl ether.' Wikipedia. Relative stability TBS vs. TMS (20,000-fold). View Source
• [3] Wang, Y. G. et al. 'LiOAc-Catalyzed Chemoselective Deprotection of Aryl Silyl Ethers.' ACS (2009). View Source